Cas no 1396749-88-4 (N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}naphthalene-2-sulfonamide)

• Product Name: N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}naphthalene-2-sulfonamide
• CAS No: 1396749-88-4
• MF: C₂₀H₂₆N₂O₂S
• MW: 358.497643947601
• CID: 5950948
• PubChem ID: 71792529
• Update Time: 2025-06-14

N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}naphthalene-2-sulfonamide
• 1396749-88-4
• F6244-1135
• N-(4-(diisopropylamino)but-2-yn-1-yl)naphthalene-2-sulfonamide
• AKOS024542628
• N-[4-[di(propan-2-yl)amino]but-2-ynyl]naphthalene-2-sulfonamide
• N-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}naphthalene-2-sulfonamide
• VU0539922-1

• Inchi： 1S/C20H26N2O2S/c1-16(2)22(17(3)4)14-8-7-13-21-25(23,24)20-12-11-18-9-5-6-10-19(18)15-20/h5-6,9-12,15-17,21H,13-14H2,1-4H3
• InChI Key： GZIWNZBTIKUVHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NCC#CCN(C(C)C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 358.17149925g/mol
• Monoisotopic Mass: 358.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.8Ų

Additional information on N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}naphthalene-2-sulfonamide

Comprehensive Overview of N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}naphthalene-2-sulfonamide (CAS No. 1396749-88-4)

The compound N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}naphthalene-2-sulfonamide (CAS No. 1396749-88-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a naphthalene core with a propargylamine side chain, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The CAS No. 1396749-88-4 compound stands out due to its alkynylamine moiety, which enhances its reactivity and binding affinity. This property makes it a candidate for studying protein-ligand interactions, a hot topic in computational chemistry and AI-driven drug design. Users frequently search for terms like "sulfonamide applications in cancer research" or "naphthalene derivatives in drug development," reflecting the growing intersection of traditional chemistry and modern biotechnology.

The synthesis of N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}naphthalene-2-sulfonamide involves multi-step organic reactions, including Sonogashira coupling and sulfonamide formation. These methods are widely discussed in academic forums, with queries such as "optimizing propargylamine synthesis" trending among chemists. The compound’s solubility and stability under physiological conditions are also critical for its potential use in bioimaging or diagnostic probes, areas where researchers seek novel fluorophores.

From an industrial perspective, CAS No. 1396749-88-4 is explored for its role in advanced material synthesis, particularly in designing polymeric coatings with tailored properties. Environmental considerations, such as green chemistry and sustainable synthesis, further elevate its relevance, as users increasingly search for "eco-friendly sulfonamide production." The compound’s low toxicity profile (as per preliminary studies) aligns with regulatory demands for safer chemicals.

In summary, N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}naphthalene-2-sulfonamide represents a convergence of innovation in drug discovery, materials science, and sustainable chemistry. Its CAS No. 1396749-88-4 serves as a gateway for researchers investigating structure-activity relationships or multi-functional organic molecules, addressing both academic curiosity and industrial needs.